1-(2,4-Bis(dimethylamino)pyrimidin-5-yl)-3-(3-ethylphenyl)urea
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Description
1-(2,4-Bis(dimethylamino)pyrimidin-5-yl)-3-(3-ethylphenyl)urea is a useful research compound. Its molecular formula is C17H24N6O and its molecular weight is 328.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- Synthesis of Si-containing cyclic ureas : Investigated the synthesis of ureas, demonstrating structures through multinuclear NMR spectroscopy (Pestunovich & Lazareva, 2007).
- Complexation-induced unfolding of heterocyclic ureas : Explored the synthesis of heterocyclic ureas and their unfolding to form multiply hydrogen-bonded complexes (Corbin et al., 2001).
- Preparation and spectroscopic studies of some cyclic urea adducts : Characterized urea adducts, focusing on their spectroscopic properties and ligand exchange (Aitken & Onyszchuk, 1985).
Conformational and Photophysical Properties
- Conformational and Tautomeric Control in Ureido-N-iso-propyl,N’-4-(3-pyridin-2-one)pyrimidine : Explored the conformational equilibrium and tautomerism in urea compounds, highlighting their potential in molecular sensing (Kwiatkowski, Kolehmainen, & Ośmiałowski, 2019).
- Design, synthesis, photophysical properties, and pH-sensing application of pyrimidine-phthalimide derivatives : Investigated the photophysical properties of pyrimidine-phthalimide derivatives, demonstrating their potential as pH sensors and logic gates (Yan et al., 2017).
Chemical and Catalytic Applications
- Iron(III) complexes of sterically hindered tetradentate monophenolate ligands : Studied iron(III) complexes with ligands based on urea derivatives, examining their role in biomimetic coordination chemistry (Velusamy, Mayilmurugan, & Palaniandavar, 2004).
Properties
IUPAC Name |
1-[2,4-bis(dimethylamino)pyrimidin-5-yl]-3-(3-ethylphenyl)urea |
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InChI |
InChI=1S/C17H24N6O/c1-6-12-8-7-9-13(10-12)19-17(24)20-14-11-18-16(23(4)5)21-15(14)22(2)3/h7-11H,6H2,1-5H3,(H2,19,20,24) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKIJBISXIQBEJQ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)NC2=CN=C(N=C2N(C)C)N(C)C |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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